Cas no 2228267-20-5 (5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228267-20-5
• MF: C₁₂H₁₃F₂N₃O
• MW: 253.247929334641
• CID: 6422229
• PubChem ID: 165855711
• Update Time: 2025-05-20

5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine
• EN300-1971363
• 2228267-20-5
• 5-[2-(difluoromethoxy)-3-methylphenyl]-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H13F2N3O/c1-7-4-3-5-8(11(7)18-12(13)14)10-9(15)6-16-17(10)2/h3-6,12H,15H2,1-2H3
• InChI Key： RGTOFTFPZMGGKQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1=C(C=NN1C)N)F

Computed Properties

• Exact Mass: 253.10266837g/mol
• Monoisotopic Mass: 253.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine

Introduction to 5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine (CAS No. 2228267-20-5)

5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine, identified by its CAS number 2228267-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The unique arrangement of functional groups, including a difluoromethoxy substituent and a methyl group on the phenyl ring, contributes to its distinct chemical properties and potential therapeutic applications.

The pyrazol-4-amine moiety in the molecular structure is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Pyrazole derivatives are well-documented for their involvement in enzyme inhibition, receptor binding, and anti-inflammatory effects. In recent years, researchers have been exploring the pharmacological potential of pyrazole-based compounds, particularly those with halogenated aromatic rings, which can enhance metabolic stability and bioavailability.

The presence of a difluoromethoxy group (–OCH₂F₂) in 5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine is a critical feature that distinguishes it from other pyrazole derivatives. Fluoro substitution is a common strategy in medicinal chemistry due to the ability of fluorine atoms to influence electronic properties, lipophilicity, and metabolic resistance. The difluoromethoxy group is particularly interesting because it combines the electron-withdrawing effects of fluorine with the methoxy group’s ability to form hydrogen bonds, making it an attractive scaffold for designing novel bioactive molecules.

Additionally, the methylphenyl moiety in the compound’s structure introduces further complexity and potential interactions with biological targets. The phenyl ring can engage in π-stacking interactions with proteins, while the methyl group can influence steric hindrance and electronic distribution. These structural elements contribute to the compound’s versatility in binding to diverse pharmacological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the binding affinity and pharmacokinetic properties of such compounds. Studies indicate that derivatives of this class exhibit promising activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The difluoromethoxy substituent is particularly noted for its ability to enhance binding affinity by optimizing interactions with key residues in target proteins.

In preclinical studies, 5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine has shown potential as an inhibitor of enzymes associated with pain and inflammation. The compound’s ability to modulate these pathways suggests its utility in developing treatments for conditions such as arthritis and inflammatory bowel disease. Furthermore, its structural features may confer advantages over existing therapeutics by offering improved selectivity and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyrazole core efficiently. The introduction of the difluoromethoxy group often requires specialized reagents and conditions to achieve regioselectivity, highlighting the synthetic challenges associated with this class of compounds.

From a medicinal chemistry perspective, the optimization of 5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine involves balancing multiple structural features to maximize biological activity while minimizing toxicity. Virtual screening techniques have been instrumental in identifying lead compounds within this series by predicting binding modes and interaction energies with target proteins. Experimental validation through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy further confirms molecular interactions and aids in refining lead structures.

The compound’s potential extends beyond anti-inflammatory applications; preliminary data suggest that it may also exhibit antiviral and anticancer properties. The pyrazole scaffold is known to interact with viral proteases and kinases, making it a viable candidate for developing treatments against emerging infectious diseases. Additionally, its ability to disrupt microtubule formation has raised interest in oncology research, where targeted inhibition could lead to novel therapeutic strategies.

Regulatory considerations play a crucial role in advancing compounds like 5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-amine into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating regulatory pathways efficiently.

The future direction of research on this compound may include exploring prodrug formulations to enhance bioavailability or developing combination therapies that leverage its synergistic effects with other bioactive molecules. Advances in drug delivery systems could also enable targeted release mechanisms tailored to specific pathological conditions.

In conclusion,5-2-(difluoromethoxy)-3-methylphenyl-1-methyl-1H-pyrazol-4-am ine (CAS No. 2228267 -20 -5) represents a promising candidate for further pharmacological investigation due to its unique structural features and demonstrated biological activity. Its synthesis presents both challenges and opportunities for medicinal chemists seeking innovative solutions for treating chronic diseases.